Cas no 42260-61-7 (5-hydroperoxy-4,4,5-trimethyldioxolan-3-one)

• Product Name: 5-hydroperoxy-4,4,5-trimethyldioxolan-3-one
• CAS No: 42260-61-7
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• CID: 927952
• PubChem ID: 298687
• Update Time: 2025-04-19

5-hydroperoxy-4,4,5-trimethyldioxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroperoxy-4,4,5-trimethyldioxolan-3-one
• 5-hydroperoxy-4,4,5-trimethyl-[1,2]dioxolan-3-one
• 5-hydroperoxy-4,4,5-trimethyl-1,2-dioxolan-3-one
• AC1L6THR
• NSC170969
• DTXSID00305507
• 42260-61-7
• NSC-170969

• Inchi： 1S/C6H10O5/c1-5(2)4(7)9-11-6(5,3)10-8/h8H,1-3H3
• InChI Key： RQTNAGBQSNJEJB-UHFFFAOYSA-N
• SMILES： O1C(C)(C(C(=O)O1)(C)C)OO

Computed Properties

• Exact Mass: 162.05300
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 213.4°C at 760 mmHg
• Flash Point: 83.6°C
• Refractive Index: 1.471
• PSA: 64.99000
• LogP: 0.70680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,2-dioxolanes